BE“GHE Foundational & Exploratory

Check Availability & Pricing

Halomicin C: A Technical Guide to its Chemical
Properties and Mechanism of Action

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Halomicin C

Cat. No.: B15564919

For Researchers, Scientists, and Drug Development Professionals

Introduction

Halomicin C is a member of the ansamycin class of antibiotics, a group of complex
macrocyclic compounds known for their antimicrobial and antineoplastic activities.[1][2]
Produced by the actinomycete Micromonospora halophytica var. nigra, Halomicin C exhibits
activity against both Gram-positive and Gram-negative bacteria.[2][3] This technical guide
provides a comprehensive overview of the known chemical properties of Halomicin C, its
mechanism of action, and available information on its isolation and characterization.

Chemical and Physical Properties

Halomicin C is a complex macrocyclic lactam. While detailed experimental data from primary
literature is not fully available in publicly accessible records, the following properties have been
reported.
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Property Data Reference
Molecular Formula Ca3Hs8N2013 [2]
Molecular Weight 810.93 g/mol

Appearance Yellow Amorphous Powder

Soluble in Benzene and

Solubility )
Dioxane
_ _ Not available in searched
Melting Point
sources.
CAS Number 64419-06-3

Spectroscopic Data

The structure of Halomicin C was elucidated using a combination of spectroscopic techniques,
primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry. Specific spectral data
is contained within specialized scientific literature which is not broadly available.

Spectroscopic Data Details

i Specific Amax values are not available in the
UV-Vis Spectroscopy searched sources

Characteristic absorption peaks (cm~1) are not
Infrared (IR) Spectroscopy ] ]
available in the searched sources.

'H NMR Spect Chemical shifts (d) and coupling constants (J)
ectrosco
P by are not available in the searched sources.

Chemical shifts (8) are not available in the
+C NMR Spectroscopy searched sources

M Spect . Specific m/z peaks and fragmentation patterns
ass Spectrometry ] )
are not available in the searched sources.

Researchers are directed to the primary publication by A. K. Ganguly, et al. (1977) for detailed
spectroscopic data.
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Experimental Protocols
Isolation and Purification of Halomicin C

A detailed, step-by-step protocol for the isolation and purification of Halomicin C is not
available in the public domain. The original method would be described in the initial discovery
paper by Weinstein et al. Halomicin C is produced by the fermentation of Micromonospora
halophytica var. nigra. General protocols for the isolation of antibiotics from actinomycetes
typically involve the following workflow.
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Fermentation

Fermentation of Micromonospora
halophytica var. nigra

Extraction

Centrifugation to separate
biomass and supernatant

l

Solvent Extraction of the
supernatant and/or biomass

Purification

Column Chromatography
(e.g., Silica Gel, Reverse Phase)

l

Crystallization / Lyophilization

Analysis

Purity Assessment
(e.g., HPLC, TLC)

l

Structural Elucidation
(NMR, MS, etc.)

Click to download full resolution via product page

General workflow for antibiotic isolation.
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Mechanism of Action: Inhibition of Bacterial RNA
Polymerase

Ansamycin antibiotics, including Halomicin C, are known to exert their antibacterial effects by
inhibiting bacterial DNA-dependent RNA polymerase (RNAP). This enzyme is essential for the
transcription of DNA into RNA, a critical step in protein synthesis and, consequently, bacterial

survival.

The mechanism involves the binding of the ansamycin molecule to the 3-subunit of the RNAP.
This binding event does not prevent the initial binding of the polymerase to the DNA promoter
region but rather sterically hinders the elongation of the nascent RNA chain beyond a few
nucleotides. This leads to the production of abortive RNA transcripts and a halt in protein

synthesis, ultimately resulting in bacterial cell death.
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Mechanism of action of Halomicin C.
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Conclusion

Halomicin C is a noteworthy ansamycin antibiotic with a clear mechanism of action targeting a
fundamental process in bacterial survival. While its basic chemical properties are documented,
a deeper understanding for modern drug development requires access to detailed
spectroscopic and physicochemical data from primary scientific literature. Further research into
this and other members of the halomicin family could yield valuable insights for the
development of new antibacterial agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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